Cas no 15619-19-9 (4α-tert-Butylcyclohexane-1α-carbonitrile)
15619-19-9 structure
Product Name:4α-tert-Butylcyclohexane-1α-carbonitrile
CAS No:15619-19-9
MF:C11H19N
MW:165.27526307106
CID:2658224
PubChem ID:12162984
Update Time:2025-04-21
4α-tert-Butylcyclohexane-1α-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4α-tert-Butylcyclohexane-1α-carbonitrile
- 4-tert-butylcyclohexane-1-carbonitrile
- 4alpha-tert-Butylcyclohexane-1beta-carbonitrile
- 4alpha-tert-Butylcyclohexane-1alpha-carbonitrile
- SCHEMBL1926879
- EN300-90322
- SCHEMBL11025435
- trans-4-t-butylcyclohexanecarbonitrile
- AT40476
- Z415654846
- 15619-18-8
- 4-(tert-Butyl)cyclohexanecarbonitrile
- GBA86537
- AKOS009458943
- CS-0263845
- SCHEMBL12384623
- 15619-19-9
- 31865-37-9
-
- Inchi： 1S/C11H19N/c1-11(2,3)10-6-4-9(8-12)5-7-10/h9-10H,4-7H2,1-3H3
- InChI Key： UWGIZGGCJCFYKA-UHFFFAOYSA-N
- SMILES： N#CC1CCC(CC1)C(C)(C)C
Computed Properties
- Exact Mass: 165.151749610g/mol
- Monoisotopic Mass: 165.151749610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 23.8Ų
4α-tert-Butylcyclohexane-1α-carbonitrile Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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